![molecular formula C18H29NO B3853127 (4-tert-butylcyclohexyl)(4-methoxybenzyl)amine](/img/structure/B3853127.png)
(4-tert-butylcyclohexyl)(4-methoxybenzyl)amine
Overview
Description
The compound “(4-tert-butylcyclohexyl)(4-methoxybenzyl)amine” is an amine that contains a tert-butylcyclohexyl group and a methoxybenzyl group . Amines are a class of organic compounds that contain a basic nitrogen atom with a lone pair of electrons .
Molecular Structure Analysis
The molecular structure of this compound would likely be influenced by the bulky tert-butyl group on the cyclohexyl ring and the electron-donating methoxy group on the benzyl ring . These groups could potentially influence the compound’s reactivity and physical properties .Chemical Reactions Analysis
As an amine, this compound would likely participate in typical amine reactions, such as acid-base reactions and nucleophilic substitutions . The presence of the methoxy group could potentially make the benzyl ring more reactive towards electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its molecular structure. For example, the presence of the polar amine and methoxy groups could potentially increase its solubility in polar solvents . The bulky tert-butyl group could potentially influence its boiling and melting points .Mechanism of Action
Future Directions
The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as its reactivity . It could potentially be used in the synthesis of other compounds, or it could have applications in fields such as medicinal chemistry or materials science .
properties
IUPAC Name |
4-tert-butyl-N-[(4-methoxyphenyl)methyl]cyclohexan-1-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29NO/c1-18(2,3)15-7-9-16(10-8-15)19-13-14-5-11-17(20-4)12-6-14/h5-6,11-12,15-16,19H,7-10,13H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJGPKNATYBUGJE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(CC1)NCC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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